![molecular formula C14H9BrClNO4S2 B1451195 4-Bromo-1-phenylsulfonyl-3-chlorosulfonylindol CAS No. 1027069-88-0](/img/structure/B1451195.png)
4-Bromo-1-phenylsulfonyl-3-chlorosulfonylindol
Overview
Description
4-Bromo-1-phenylsulfonyl-3-chlorosulfonylindol is a compound with the molecular formula C14H9BrClNO4S2 and a molecular weight of 434.7 g/mol. It is a specialty product for proteomics research applications .
Physical And Chemical Properties Analysis
The physical and chemical properties of this compound, such as its melting point, boiling point, and density, are not provided in the search results .Scientific Research Applications
Synthesis and Biological Potential :
- New oxazolone derivatives have been synthesized using compounds including 4-X-phenylsulfonyl, with evaluations of their cytotoxicity and antimicrobial activity (Rosca, 2020).
Chemical Derivatization :
- Novel arylsulfonylthiophene and furan-2-sulfonamides were prepared from arylsulfonyl heterocycles, with a focus on their chemical transformations and potential applications (Hartman & Halczenko, 1990).
Chemical Reactions and Synthesis :
- Studies on the reaction of 3-bromo-2-(tert-butylsulfonyl)-1-propene with various electrophiles, highlighting its utility as a versatile multi-coupling reagent in chemical synthesis (Auvray, Knochel, & Normant, 1985).
Cycloaddition Reactions :
- Investigations into the Diels-Alder reaction of 1-phenylsulfonyl-3,3,3-trifluoropropyne with 1,3-dienes, demonstrating the formation of cycloadducts (Hu et al., 1994).
Antibacterial Studies :
- Synthesis and antibacterial study of N-substituted derivatives of 2-(5-(1-(phenylsulfonyl)piperidin-4-yl)-1,3,4-oxadiazol-2-ylthio)acetamide, highlighting their moderate to significant antibacterial activity (Khalid et al., 2016).
Stereochemistry in Synthesis :
- Diastereoselective addition of 2-phenylsulfonyl-substituted allylic bromides to aldehydes, allowing for control of stereochemistry in acyclic compounds (Auvray, Knochel, & Normant, 1986).
Properties
IUPAC Name |
1-(benzenesulfonyl)-4-bromoindole-3-sulfonyl chloride | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H9BrClNO4S2/c15-11-7-4-8-12-14(11)13(22(16,18)19)9-17(12)23(20,21)10-5-2-1-3-6-10/h1-9H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AJFZJGPPJQFPAU-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)S(=O)(=O)N2C=C(C3=C2C=CC=C3Br)S(=O)(=O)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H9BrClNO4S2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30673963 | |
Record name | 1-(Benzenesulfonyl)-4-bromo-1H-indole-3-sulfonyl chloride | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30673963 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
434.7 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
1027069-88-0 | |
Record name | 1-(Benzenesulfonyl)-4-bromo-1H-indole-3-sulfonyl chloride | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30673963 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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